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Compound of Interest

Compound Name: 2-Tridecanol

Cat. No.: B154250

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties,
hazards, and biological activities of 2-Tridecanol (CAS No. 1653-31-2). The information is
intended for researchers, scientists, and professionals in drug development and related fields.

Physicochemical Properties

2-Tridecanol is a secondary fatty alcohol with the chemical formula C13H2s0.[1] It is a colorless
liquid or a low-melting solid.[1] Key physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of 2-Tridecanol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b154250?utm_src=pdf-interest
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/15449
https://pubchem.ncbi.nlm.nih.gov/compound/15449
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula Ci3H280 [1]
Molecular Weight 200.36 g/mol [1]
CAS Number 1653-31-2 [1]
Appearance Colorless liquid or solid melt

Melting Point 29-30 °C

Boiling Point 156-157 °C at 11 mmHg

Density 0.831 g/cm?

Flash Point 102.3 °C

Water Solubility Insoluble

logP (Octanol/Water Partition 428810

Coefficient)

Hazards and Toxicology

The toxicological profile of 2-Tridecanol is not extensively documented. However, data for

tridecanol isomers provide an indication of its potential hazards. It is classified as causing skin

irritation. Acute toxicity appears to be low via oral and dermal routes. A summary of available

toxicological data is presented in Table 2.

Table 2: Toxicological Data for Tridecanol and its Isomers
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. . Classificati
Endpoint Species Route Value Source(s)
on/Result
Acute Oral Not classified
Toxicity Rat Oral >2000 mg/kg as acutely
(LD50) toxic
Acute Dermal >2600 mg/kg
Toxicity Rabbit Dermal (for 1- Not available
(LD50) Tridecanol)
Acute
_ >15.12 mg/L
Inhalation ) ]
o Rat Inhalation (4h, for 1- Not available
Toxicity ]
Tridecanol)
(LC50)
8223 pg/24H
) o ) (for mixed o
Skin Irritation Rabbit Dermal ] Mild irritant
primary
isomers)
Moderate
. _ ) - skin irritation
Skin Irritation Rabbit Dermal Not specified
(for 1-
Tridecanol)
o ) ) No data No data
Eye Irritation Not available Not available ) )
available available

Biological Activity and Mechanism of Action
Antibacterial Activity

Long-chain fatty alcohols, including 1-tridecanol, have demonstrated antibacterial activity

against Staphylococcus aureus.

e Minimum Inhibitory Concentration (MIC): 10 ug/mL (for 1-Tridecanol)

e Minimum Bactericidal Concentration (MBC): Not Determined (for 1-Tridecanol)
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Mechanism of Action: The precise mechanism of antibacterial action for 1-dodecanol and 1-
tridecanol is not fully elucidated. Unlike other long-chain alcohols that cause membrane
damage and leakage of potassium ions, 1-dodecanol and 1-tridecanol exhibit high antibacterial
activity without inducing significant membrane damage. This suggests a different mode of
action, which remains a subject for further investigation.

Pheromonal Activity

2-Tridecanol has been identified as an insect attractant and a pheromone in some species.
However, the specific signaling pathways and receptors involved in its pheromonal activity are
not well-documented in the available scientific literature.

Experimental Protocols
Synthesis of 2-Tridecanol via Grighard Reaction

A common method for the synthesis of secondary alcohols like 2-Tridecanol is the Grignard
reaction. This involves the reaction of an aldehyde with a Grignard reagent. For the synthesis
of 2-Tridecanol, undecylmagnesium bromide can be reacted with acetaldehyde.

Reaction Scheme:

CH3s(CH2)10MgBr + CHsCHO - CH3(CH2)10CH(OMgBr)CHs CH3(CH2)10CH(OMgBr)CHs +
H3O* - CH3(CH2)10CH(OH)CHs + Mg(OH)Br

Detailed Protocol:

» Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Slowly add a
solution of 1-bromoundecane in anhydrous diethyl ether to the magnesium turnings under an
inert atmosphere (e.g., nitrogen or argon). The reaction is initiated by gentle heating. Once
the reaction starts, the remaining 1-bromoundecane solution is added dropwise at a rate that
maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an
additional 30-60 minutes to ensure complete formation of the undecylmagnesium bromide.

o Grignard Reaction: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of
acetaldehyde in anhydrous diethyl ether dropwise from the dropping funnel with vigorous
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stirring. After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours.

o Work-up: Cool the reaction mixture again in an ice bath and slowly add a saturated aqueous
solution of ammonium chloride to quench the reaction. The resulting mixture is then
transferred to a separatory funnel. The aqueous layer is extracted with diethyl ether. The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
the solvent is removed under reduced pressure to yield the crude 2-Tridecanol.

 Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel.

Grignard Reagent Preparation

Grignard Reactio

.
. " Extraction with Drying and Solvent
)_.( jH{Q i )_.( ]a[ RRRRRRR >

Work-up and Purification

Click to download full resolution via product page

Synthesis of 2-Tridecanol via Grignard Reaction.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a suitable method for the analysis of 2-Tridecanol. The following is a general
protocol that can be adapted for specific instrumentation.
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Protocol:

o Sample Preparation: Prepare a solution of 2-Tridecanol in a suitable solvent such as
hexane or dichloromethane at a concentration of approximately 1 mg/mL.

¢ GC-MS Parameters:

o Gas Chromatograph:

» Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 pm
film thickness), is recommended.

» [nlet: Split/splitless inlet, operated in split mode with a split ratio of 50:1.

= Inlet Temperature: 250 °C.

» Carrier Gas: Helium at a constant flow rate of 1 mL/min.

» Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min
to 250 °C and hold for 5 minutes.

o Mass Spectrometer:

lonization Mode: Electron lonization (EI) at 70 eV.

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.

o Data Analysis: The retention time and the mass spectrum of the analyte are compared with
those of an authentic standard of 2-Tridecanol for identification. Quantification can be
performed using an internal standard method.
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Workflow for GC-MS Analysis of 2-Tridecanol.

Conclusion

2-Tridecanol is a secondary fatty alcohol with potential applications stemming from its
antibacterial and pheromonal properties. While its physicochemical characteristics are well-
defined, there is a need for more comprehensive toxicological studies specifically on the 2-
isomer to fully assess its safety profile. Further research is also required to elucidate the
precise mechanisms underlying its biological activities. The provided experimental protocols for
synthesis and analysis offer a foundation for future investigations into this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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